Cas no 117121-81-0 (Ethyl acetate-d8)

Ethyl acetate-d8 Properties

Names and Identifiers

• Acetic-2,2,2-d3 acid,ethyl-1,1,2,2,2-d5 ester
• Ethyl acetate-d8
• ETHYL-D5 ACETATE-D3
• ETHYL ACETATE (D8, 99.5%)
• ETHYL-D5 ACETATE-D3, 99.5 ATOM% D
• Ethyl acetate-d8 99.5 atom % D, 99% (CP)
• 1,1,2,2,2-pentadeuterioethyl 2,2,2-trideuterioacetate
• (1,1,2,2,2-?H?)ethyl (?H?)acetate
• Ethyl-d5 acetate-d3
• DTXSID40584117
• AKOS015910572
• Ethyl-d5 Acetate-d3; Ethyl-?1,?1,?2,?2,?2-?d5 Ester Acetic-?2,?2,?2-?d3 Acid; Ethyl-d5 Ester Acetic-d3 Acid
• MFCD00190440
• ethyl acetate D8
• 117121-81-0
• Ethyl acetate-d8, 99.5 atom % D, 99% (CP)
• J-003508
• (~2~H_5_)Ethyl (~2~H_3_)acetate
• D99474
• Acetic-2,2,2-d3 acid, ethyl-1,1,2,2,2-d5 ester
• ACETIC-2,2,2-D3 ACID,ETHYL-1,1,2,2,2-D5 ESTER
• +Expand

• MDL： MFCD00190440
• InChIKey： XEKOWRVHYACXOJ-AUOAYUKBSA-N
• Inchi： InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i1D3,2D3,3D2
• SMILES： O=C(OC(C([2H])([2H])[2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 104.15276
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 96.102643461g/mol
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.369(lit.)
• Boiling Point: 77 °C(lit.)
• Melting Point: -84 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 26.6 ° f
  Celsius: -3 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.984 g/mL at 25 °C